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Compound of Interest

4-(3-Tosyl-2-
Compound Name: (tosylmethyl)propanoyl)benzoic
acid
Cat. No.: B2699762
\ v

An In-Depth Technical Guide to the Safe Handling of 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid

Introduction

4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is a bifunctional reagent of significant
interest in bioconjugation and protein chemistry. Its utility as a strong covalent linker for
"stapling" reduced cysteine residues in proteins underscores its importance in the development
of stabilized peptides and antibody-drug conjugates (ADCs).[1][2][3] The molecule features two
tosyl groups, which are excellent leaving groups susceptible to nucleophilic attack by thiols
(e.g., cysteine residues) or amines, and a carboxylic acid that can be functionalized to form
amides or esters.[1][2][3] This dual reactivity necessitates a thorough understanding of its
chemical properties and potential hazards to ensure safe handling in a research and
development setting. This guide provides a comprehensive overview of the safety
considerations, handling protocols, and emergency procedures for 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid, drawing upon available data for structurally related
compounds and general principles of chemical safety.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of a compound is fundamental to its
safe handling and storage.
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Property Value Source
Chemical Formula C25H2407S2 [1]
Molecular Weight 500.6 g/mol [1]

CAS Number 124243-00-1 [1]
Appearance White to off-white solid (typical) Inferred
Purity >97% (typical) [1][2]
Solubility Soluble in DMSO (100 mg/mL)  [3]
Storage Temperature -20°C [1114]

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic
acid is not readily available, an SDS for a more complex derivative containing this core
structure provides valuable insight into its potential hazards.[4] Based on this related
compound, the following GHS classifications should be considered as a conservative starting
point for hazard assessment.

GHS Pictograms:

ls.alt text
ls.alt text

Signal Word: Warning
Hazard Statements:

o H302: Harmful if swallowed. [4]* H410: Very toxic to aquatic life with long lasting effects. [4]
Precautionary Statements:

e P264: Wash skin thoroughly after handling. [4]* P270: Do not eat, drink or smoke when using
this product. [4]* P273: Avoid release to the environment. [4]* P301 + P312: IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. [4]* P330:
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Rinse mouth. [4]* P391: Collect spillage. [4]* P501: Dispose of contents/container to an
approved waste disposal plant. [4]

Mechanistic Insights into Reactivity and Toxicity

The reactivity of 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is centered around its
two key functional groups: the tosylates and the carboxylic acid.

o Tosyl Groups: The tosyl group is an excellent leaving group in nucleophilic substitution
reactions. [5][6]This property is harnessed for its intended application in reacting with
cysteine or other nucleophilic residues on proteins. [1][2][3]However, this reactivity also
implies that the compound can react with other biological nucleophiles, which is a potential
source of its toxicity.

e Benzoic Acid Moiety: The benzoic acid component may contribute to the overall hazard
profile. Benzoic acid itself can be harmful if swallowed, cause skin and eye irritation, and
may lead to lung damage through repeated or prolonged inhalation. [7][8] The following
diagram illustrates the key reactive sites of the molecule:
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Caption: Key reactive sites of 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid.

Safe Handling and Personal Protective Equipment

(PPE)

Given the potential hazards, a stringent set of handling procedures and the consistent use of
appropriate personal protective equipment are mandatory.

Experimental Workflow for Safe Handling:
Tech Support

4/9
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Preparation Handling

Cleanup and Disposal

Don Appropriate PPE: Weigh Solid in a
- Safety Goggles Containment Balance or
on a Weighing Paper

within the Fume Hood

}—»’ Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of the compound.

Detailed Step-by-Step Handling Protocol:

e Engineering Controls: All work with 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid,
including weighing and dissolution, must be conducted in a certified chemical fume hood to
avoid inhalation of any dust or aerosols. [4]2. Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory.

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Change
gloves immediately if they become contaminated.

o Body Protection: A laboratory coat must be worn at all times.

e Weighing: To prevent the generation of dust, weigh the solid compound carefully. If possible,
use a containment balance. Alternatively, weigh the compound on a creased weighing paper
within the fume hood and transfer it directly into the reaction vessel.

» Dissolution: When dissolving the compound, add the solvent slowly to the solid to avoid
splashing. As noted, this compound is soluble in DMSO. [3]5. Waste Disposal: All waste
materials, including contaminated gloves, weighing paper, and pipette tips, must be disposed
of in a clearly labeled hazardous waste container. Aqueous waste should be collected
separately and disposed of as hazardous chemical waste, considering its aquatic toxicity.
[4]6. Decontamination: At the end of the procedure, decontaminate all surfaces and
equipment with an appropriate cleaning agent.
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Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent degradation.

o Temperature: Store at -20°C for long-term stability. [1][4]* Moisture: Keep the container tightly

sealed to protect it from moisture, as tosylates can be susceptible to hydrolysis. [9]* Light:

While specific data on photosensitivity is unavailable, it is good practice to store the

compound protected from light. [9]

First-Aid and Emergency Procedures

In the event of an exposure, immediate and appropriate first-aid measures are critical.

Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention. [4][7][8]

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation develops or persists. [4][7][8]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek medical attention.
[8]
Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
Ingestion unconscious person. Call a poison control

center or seek immediate medical attention. [4]

[8]

In Case of a Spill:

e Evacuate the area.
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o Ensure adequate ventilation.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

e Clean the spill area thoroughly with a suitable decontaminating agent.

Toxicological Information

Direct toxicological data for 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is not
available. The assessment below is based on the GHS classifications of a related compound
and the known toxicology of its constituent moieties. [4]

o Acute Oral Toxicity: Classified as harmful if swallowed (Category 4). [4]* Skin and Eye
Irritation: The benzoic acid and tosyl functionalities suggest a potential for skin and eye
irritation. [7][8]* Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to
suggest that this compound is carcinogenic, mutagenic, or a reproductive toxin. Benzoic acid
is not classifiable as to its human carcinogenicity (Group D). [10]

Ecological Information

Based on the hazard statement H410 for a related compound, 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid should be considered very toxic to aquatic life with
long-lasting effects. [4]Therefore, it is imperative to prevent its release into the environment. All
waste materials must be disposed of as hazardous waste.

Conclusion

4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is a valuable research tool with a
manageable, yet important, hazard profile. Its reactivity, which is key to its function, also
dictates the need for careful handling. By adhering to the principles of good laboratory practice,
utilizing appropriate engineering controls and personal protective equipment, and being
prepared for potential emergencies, researchers can safely harness the capabilities of this
versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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